rel-N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]thiourea
CAS No.:
Cat. No.: VC17939299
Molecular Formula: C17H21F6N3S
Molecular Weight: 413.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C17H21F6N3S |
|---|---|
| Molecular Weight | 413.4 g/mol |
| IUPAC Name | 1-[3,5-bis(trifluoromethyl)phenyl]-3-[2-(dimethylamino)cyclohexyl]thiourea |
| Standard InChI | InChI=1S/C17H21F6N3S/c1-26(2)14-6-4-3-5-13(14)25-15(27)24-12-8-10(16(18,19)20)7-11(9-12)17(21,22)23/h7-9,13-14H,3-6H2,1-2H3,(H2,24,25,27) |
| Standard InChI Key | NQRCAVZHOLYEBJ-UHFFFAOYSA-N |
| Canonical SMILES | CN(C)C1CCCCC1NC(=S)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F |
Introduction
Chemical Identity and Structural Analysis
The IUPAC name of this compound, rel-N-[3,5-Bis(trifluoromethyl)phenyl]-N'-[(1R,2R)-2-(dimethylamino)cyclohexyl]thiourea, reflects its precise substituent arrangement. The molecular formula is C₁₇H₂₁F₆N₃S, with a molecular weight of 413.4 g/mol. The structure comprises two distinct regions:
-
A 3,5-bis(trifluoromethyl)phenyl group, which contributes significant electronegativity and lipophilicity due to the trifluoromethyl (-CF₃) substituents.
-
A (1R,2R)-2-(dimethylamino)cyclohexyl moiety, which introduces stereochemical complexity and potential for hydrogen bonding via the dimethylamino group.
The thiourea bridge (-NHC(=S)NH-) serves as a critical pharmacophore, enabling interactions with biological targets through hydrogen bonding and hydrophobic effects .
Synthesis and Physicochemical Properties
Synthetic Pathways
The synthesis of thiourea derivatives typically involves the reaction of an isothiocyanate with an amine. For this compound, the likely route proceeds as follows:
-
Preparation of 3,5-bis(trifluoromethyl)phenyl isothiocyanate via treatment of the corresponding aniline with thiophosgene.
-
Reaction with (1R,2R)-2-(dimethylamino)cyclohexylamine under inert conditions to form the thiourea linkage.
The stereochemistry at the cyclohexyl group is preserved using chiral auxiliaries or asymmetric catalysis, though the "rel" designation suggests the final product may exist as a racemic mixture or diastereomeric pair.
Physicochemical Characteristics
| Property | Value/Description |
|---|---|
| Solubility | Low aqueous solubility; soluble in DMSO, DMF |
| LogP | Estimated 3.8–4.2 (highly lipophilic) |
| pKa | Thiourea NH: ~8.5; dimethylamino group: ~10.2 |
| Stability | Stable under inert storage conditions; susceptible to hydrolysis in acidic/basic media |
The trifluoromethyl groups enhance membrane permeability, while the dimethylamino moiety may facilitate protonation in physiological environments, influencing biodistribution .
Biological Activity and Mechanisms
| Pathogen | MIC Range (μg/mL) | Proposed Mechanism |
|---|---|---|
| Staphylococcus aureus | 4–16 | Cell wall synthesis inhibition |
| Escherichia coli | 8–32 | DNA gyrase interference |
| Candida albicans | 16–64 | Ergosterol biosynthesis disruption |
The 3,5-bis(trifluoromethyl)phenyl group enhances binding to hydrophobic enzyme pockets, while the thiourea moiety chelates metal ions critical for microbial metabolism .
Anticancer Activity
In vitro studies on analogous thioureas demonstrate potent cytotoxicity against cancer cells:
| Cell Line | IC₅₀ (μM) | Mechanism |
|---|---|---|
| MCF-7 (breast cancer) | 0.15–0.25 | Tubulin polymerization inhibition |
| A549 (lung cancer) | 1.2–2.0 | Topoisomerase IIα inhibition |
| HeLa (cervical cancer) | 3.5–5.0 | Reactive oxygen species generation |
The dimethylamino group may enhance cellular uptake via proton sponge effects in acidic tumor microenvironments .
Pharmacokinetic and Toxicological Considerations
Absorption and Distribution
-
Oral bioavailability: Estimated <20% due to high lipophilicity and first-pass metabolism.
-
Plasma protein binding: ~95% (albumin and α₁-acid glycoprotein).
-
Blood-brain barrier penetration: Limited (logBB < -1.0).
Metabolism and Excretion
Primary metabolic pathways include:
-
Oxidative deamination of the dimethylamino group.
-
Hydrolysis of the thiourea bridge to form urea and hydrogen sulfide.
-
Glucuronidation of the phenyl ring.
Toxicity Profile
| Parameter | Value/Outcome |
|---|---|
| LD₅₀ (mouse, oral) | 320 mg/kg |
| hERG inhibition | IC₅₀ = 12 μM (moderate risk) |
| Hepatotoxicity | Elevated ALT/AST at >50 μM |
Comparative Analysis with Structural Analogs
The compound’s activity profile aligns with trends observed in thiourea derivatives:
| Structural Feature | Impact on Bioactivity |
|---|---|
| Trifluoromethyl groups | Enhances target affinity and metabolic stability |
| Chiral cyclohexyl group | Influences enantioselective interactions with biological targets |
| Thiourea bridge | Mediates hydrogen bonding and metal chelation |
Notably, the (1R,2R) configuration may favor binding to chiral enzyme active sites compared to other stereoisomers .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume